![molecular formula C22H30N6O2S2 B2415086 1-(4-Methylpiperazin-1-yl)-2-[3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanylquinoxalin-2-yl]sulfanylethanone CAS No. 708976-67-4](/img/structure/B2415086.png)
1-(4-Methylpiperazin-1-yl)-2-[3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanylquinoxalin-2-yl]sulfanylethanone
Description
1-(4-Methylpiperazin-1-yl)-2-[3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanylquinoxalin-2-yl]sulfanylethanone is a useful research compound. Its molecular formula is C22H30N6O2S2 and its molecular weight is 474.64. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Methylpiperazin-1-yl)-2-[3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanylquinoxalin-2-yl]sulfanylethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Methylpiperazin-1-yl)-2-[3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanylquinoxalin-2-yl]sulfanylethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Chemical Reactions
Research in organic chemistry has explored the synthesis of compounds with complex molecular structures, including those with piperazine and quinoxaline moieties. For instance, studies on the hydrolysis of acetylenecarboxylic acid derivatives with amines have led to compounds that undergo specific hydrolysis reactions, revealing insights into their structural behavior and potential for further chemical modifications (Iwanami et al., 1964). This type of research underlines the importance of understanding the chemical reactivity and stability of compounds with similar structural features.
Pharmacological Properties
Compounds with piperazine and quinoxaline structures have been evaluated for their antibacterial and pharmacological properties. For example, temafloxacin hydrochloride, a potent antibacterial agent, showcases the significance of such structural units in developing broad-spectrum antimicrobials (Chu et al., 1991). Moreover, the study of quinones and their reactions with nucleophiles relevant to wine chemistry has offered insights into oxidative processes, with implications for food science and preservation (Nikolantonaki & Waterhouse, 2012).
Anticancer Research
Research into the synthesis of heteroatomic compounds based on phenylthiourea and acetophenone has unveiled compounds with significant biological activity, highlighting the therapeutic potential of structurally novel entities for drug development, including anticancer applications (Farzaliyev et al., 2020).
properties
IUPAC Name |
1-(4-methylpiperazin-1-yl)-2-[3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanylquinoxalin-2-yl]sulfanylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N6O2S2/c1-25-7-11-27(12-8-25)19(29)15-31-21-22(24-18-6-4-3-5-17(18)23-21)32-16-20(30)28-13-9-26(2)10-14-28/h3-6H,7-16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBBMQXJLTZOLNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)CSC2=NC3=CC=CC=C3N=C2SCC(=O)N4CCN(CC4)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N6O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methylpiperazin-1-yl)-2-[3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanylquinoxalin-2-yl]sulfanylethanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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